4-({[(2Z)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazinan-6-yl]carbonyl}amino)benzoic acid

• Molecular Formula: C19H17N3O4S
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 4-[(3-methyl-4-oxo-2-phenylimino-1,3-thiazinane-6-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C19H17N3O4S/c1-22-16(23)11-15(27-19(22)21-13-5-3-2-4-6-13)17(24)20-14-9-7-12(8-10-14)18(25)26/h2-10,15H,11H2,1H3,(H,20,24)(H,25,26)
• InChI Key: RBJQAOLZBCTZTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(SC1=NC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)O

Description

4-({[(2Z)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazinan-6-yl]carbonyl}amino)benzoic acid: is a complex organic compound with the molecular formula .

• It contains a thiazine ring, a benzene ring, and a carboxylic acid group. The compound’s structure is characterized by the presence of a carbonyl group and an imino group.
• Its systematic name reflects its substituents and functional groups, emphasizing the thiazine core and the benzoic acid moiety.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps, including cyclization reactions and functional group transformations.

Reaction Conditions: Specific conditions may vary, but common reagents include thionyl chloride, amines, and carboxylic acids.

Industrial Production: While I don’t have specific industrial methods, research laboratories typically prepare it through multi-step organic synthesis.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on reaction conditions, but they often involve modifications of the thiazine or benzoic acid portions.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and applications in organic synthesis.

Biology: Investigating its interactions with biological molecules (e.g., enzymes, receptors).

Medicine: Potential pharmaceutical applications, such as anti-inflammatory or antimicrobial properties.

Industry: Possible use as a building block for other compounds.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific molecular targets (e.g., enzymes, receptors).
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Uniqueness: Its thiazine-benzoic acid hybrid structure sets it apart.

Similar Compounds: Other thiazine derivatives or benzoic acid derivatives may share some features.

Remember that this compound’s applications and mechanisms are still areas of ongoing research, and scientists continue to explore its potential